Cas no 20682-69-3 ( )

  structure
  structure
Product Name: 
CAS No:20682-69-3
MF:C8H14O2
MW:142.195562839508
CID:910263
PubChem ID:225379
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(1-prop-2-enoxyethoxy)prop-1-ene
    • 1,1-Bis-allyloxy-aethan
    • 1,1-bis-allyloxy-ethane
    • 1,1-diallyloxy-ethane
    • 3-[1-(prop-2-en-1-yloxy)ethoxy]prop-1-ene
    • AC1L5DZL
    • AC1Q561Z
    • Acetaldehyd-diallylacetal
    • acetaldehyde diallylacetal
    • AG-K-84399
    • AR-1F0843
    • CTK1A6402
    • diallyl acetal of acetaldehyde
    • Diallylacetal
    • NSC14682
    • 20682-69-3
    • DTXSID60279932
    • NSC-14682
    • 1,1-diallyloxyethane
    • SCHEMBL159503
    •  
    • Inchi: 1S/C8H14O2/c1-4-6-9-8(3)10-7-5-2/h4-5,8H,1-2,6-7H2,3H3
    • InChI Key: XFJWHICSGRNOKN-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(C)OCC=C

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 1.73760
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